Cas no 117788-90-6 (5-Pyrimidinol,2-[4-(heptyloxy)phenyl]-)

• Product Name: 5-Pyrimidinol,2-[4-(heptyloxy)phenyl]-
• CAS No: 117788-90-6
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 132867
• PubChem ID: 19830508
• Update Time: 2025-04-19

5-Pyrimidinol,2-[4-(heptyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,2-[4-(heptyloxy)phenyl]-
• 2-(4-heptoxyphenyl)pyrimidin-5-ol
• 2-[4-(Heptyloxy)-phenyl]-5-hydroxypyrimidine
• 117788-90-6
• 2-(4-(Heptyloxy)phenyl)pyrimidin-5-ol
• SCHEMBL9513828
• DTXSID70600415
• 2-[4-(HEPTYLOXY)PHENYL]PYRIMIDIN-5-OL

• Inchi： 1S/C17H22N2O2/c1-2-3-4-5-6-11-21-16-9-7-14(8-10-16)17-18-12-15(20)13-19-17/h7-10,12-13,20H,2-6,11H2,1H3
• InChI Key： OZQDQPNIYLQGIQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2N=CC(=CN=2)O)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 286.16826
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24